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Compound of Interest

Compound Name: 3,4-Dibromophenol

Cat. No.: B166983 Get Quote

An In-depth Technical Guide to the Industrial Uses of 3,4-Dibromophenol

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,4-Dibromophenol is a halogenated aromatic organic compound with the chemical formula

C₆H₄Br₂O. Its unique molecular structure, featuring a hydroxyl group and two bromine atoms

on the phenol ring, makes it a valuable intermediate in various industrial syntheses. This

technical guide provides a comprehensive overview of the primary industrial applications of

3,4-Dibromophenol, with a focus on its role in the manufacturing of pharmaceuticals, flame

retardants, and biocides. The guide also details its synthesis and presents key data in a

structured format for ease of reference.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 3,4-Dibromophenol is presented

below. This data is crucial for its handling, storage, and application in various chemical

processes.
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Property Value Reference

Molecular Formula C₆H₄Br₂O [1]

Molecular Weight 251.90 g/mol [1]

CAS Number 615-56-5 [1]

Appearance Solid

Boiling Point 286.3±20.0 °C (Predicted) [2]

Density 2.095±0.06 g/cm³ (Predicted) [2]

pKa 8.43±0.18 (Predicted) [2]

IUPAC Name 3,4-dibromophenol [1]

Industrial Applications
The reactivity of the hydroxyl group and the influence of the bromine substituents make 3,4-
Dibromophenol a versatile precursor in organic synthesis.

Intermediate in Pharmaceutical and Agrochemical
Synthesis
3,4-Dibromophenol serves as a critical building block in the synthesis of more complex

molecules for the pharmaceutical and agrochemical industries.[3][4][5][6] Its functional groups

allow for a variety of chemical transformations, enabling the construction of novel active

ingredients.

One example of its application is in the synthesis of 2-(3,4-dibromophenoxy)acetic acid, a

process that involves the reaction of 3,4-dibromophenol with bromoacetic acid in the

presence of a base.[7]

Below is a generalized workflow for the synthesis of a derivative using 3,4-Dibromophenol as

a starting material.
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Caption: Generalized workflow for the synthesis of a derivative from 3,4-Dibromophenol.

Precursor for Flame Retardants
Brominated compounds are widely used as flame retardants due to their ability to interfere with

the combustion process in the gas phase.[8] Dibromophenols can be used as intermediates in

the synthesis of more complex brominated flame retardants.[9] For example, they can be used

as end-capping reagents for brominated bisphenol-A epoxy resins to enhance their flame

retardant effect.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b166983?utm_src=pdf-body-img
https://www.benchchem.com/product/b166983?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9413844/
https://patents.google.com/patent/CN1788044A/en
https://patents.google.com/patent/CN1788044A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the logical relationship of 3,4-Dibromophenol as a precursor

in the production of flame-retardant polymers.

3,4-Dibromophenol

Polymerization and Capping Reaction

Epoxy Resin Monomer

Brominated Epoxy Resin (Flame Retardant) Incorporation into Polymer Matrix (e.g., Styrene Polymer) Flame-Retardant Polymer Product

Click to download full resolution via product page

Caption: Role of 3,4-Dibromophenol in flame retardant synthesis.

Potential as a Biocidal Agent
While direct evidence for the use of 3,4-Dibromophenol as a commercial biocide is limited,

related brominated phenols have demonstrated significant antimicrobial properties. For

instance, 2-(2',4'-dibromophenoxy)-4,6-dibromophenol, isolated from a marine sponge, has

shown potent antibacterial activity against various strains, including methicillin-resistant

Staphylococcus aureus (MRSA).[10] This suggests the potential for 3,4-Dibromophenol and

its derivatives to be explored for applications as biocides or disinfectants.[11]

Synthesis of 3,4-Dibromophenol
The industrial production of dibromophenols often involves the direct bromination of phenol. A

high-yield synthesis method for dibromophenol is described in the literature, which can be

adapted for the production of the 3,4-isomer.[12]

Experimental Protocol for Dibromophenol Synthesis
The following protocol is based on a patented method for the synthesis of dibromophenol with

a high yield.[12]

Materials:

Phenol

Molecular Bromine
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16-25% aqueous solution of Sodium Hypochlorite (NaOCl)

Water

Reaction Conditions:

Medium: Aqueous

Temperature: 20-40 °C

Reagent Ratio: Equimolar

Reagent Addition Time: 0.5-1 hour

Reaction Time: 2.5-5.0 hours

Aging Time: 2.5-5.0 hours

Procedure:

Prepare an aqueous solution of phenol.

In a reaction vessel maintained at 20-40 °C, add the molecular bromine and the sodium

hypochlorite solution to the phenol solution over a period of 0.5-1 hour with stirring.

Allow the reaction to proceed for 2.5-5.0 hours at the same temperature.

After the reaction is complete, let the reaction mass age for an additional 2.5-5.0 hours.

The product, dibromophenol, can then be isolated and purified. This method reports yields of

98-99%.[12]

The workflow for this synthesis is illustrated below.
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Caption: Workflow for the high-yield synthesis of dibromophenol.
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Conclusion
3,4-Dibromophenol is a versatile chemical intermediate with significant potential in several

industrial sectors. Its primary applications lie in the synthesis of pharmaceuticals and

agrochemicals, where its specific structure allows for the creation of complex target molecules.

Furthermore, its role as a precursor in the manufacture of high-performance flame retardants

highlights its importance in material science. While its direct application as a biocide is not yet

established, the known antimicrobial properties of related brominated phenols suggest a

promising area for future research and development. The efficient and high-yield synthesis

methods available for dibromophenols further enhance the industrial viability of 3,4-
Dibromophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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